N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide

• IUPAC Name: N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide
• InChI: InChI=1S/C12H16N6O/c1-13-7-8-17(2)12(19)10-3-5-11(6-4-10)18-9-14-15-16-18/h3-6,9,13H,7-8H2,1-2H3
• InChI Key: ROALITCICQWTEE-UHFFFAOYSA-N
• Canonical SMILES: CNCCN(C)C(=O)C1=CC=C(C=C1)N2C=NN=N2
• Molecular Formula: C12H16N6O
• Molecular Weight: 260.30 g/mol

Description

N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide, also known as MTB, is a small molecule that has gained attention in the scientific community due to its potential use as a research tool. MTB is a tetrazole-based compound that has been shown to modulate the activity of certain ion channels and receptors in the brain.

Mechanism of Action

N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide is believed to act as a positive allosteric modulator of the GABA-A receptor, which means that it enhances the activity of the receptor without directly binding to the receptor site. This modulation has been shown to increase the binding affinity of GABA to the receptor, leading to increased inhibitory activity in the brain. N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide has also been shown to modulate the activity of the TRPM8 ion channel through a similar mechanism.
Biochemical and Physiological Effects
N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide has been shown to have a variety of biochemical and physiological effects on the brain. Specifically, N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide has been shown to increase the levels of GABA in the brain, which leads to increased inhibitory activity. This increase in inhibitory activity has been shown to affect behavior in animal models of anxiety and depression. N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide has also been shown to affect the sensation of cold temperatures, which is believed to be due to its modulation of the TRPM8 ion channel.

Advantages and Limitations for Lab Experiments

N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide has several advantages as a research tool. It is a small molecule that can easily penetrate the blood-brain barrier, making it an ideal candidate for studying brain function. It is also relatively easy to synthesize, which makes it a cost-effective research tool. However, there are also limitations to its use. N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide has been shown to have off-target effects on other ion channels and receptors, which can complicate data interpretation. Additionally, the long-term effects of N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide on brain function are not well understood, which could limit its use in certain research applications.

Future Directions

There are several future directions for research on N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide. One potential direction is to further investigate its effects on the GABA-A receptor and its potential use as a treatment for anxiety and depression. Another direction is to investigate its effects on other ion channels and receptors in the brain, as well as its potential use as a research tool in other areas of neuroscience. Finally, further research is needed to understand the long-term effects of N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide on brain function and to determine its safety for use in humans.
Conclusion
In conclusion, N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide, or N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide, is a small molecule that has potential as a research tool in neuroscience. Its ability to modulate the activity of ion channels and receptors in the brain has made it a valuable tool for studying brain function. However, further research is needed to fully understand its effects and potential uses.

Synthesis Methods

N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide can be synthesized through a multi-step process that involves the reaction of various starting materials. The first step involves the synthesis of 4-(tetrazol-1-yl)benzaldehyde, which is then reacted with N-methyl-N-(2-chloroethyl)amine to form N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide. This method has been shown to yield high purity and high yield of the desired product.

Scientific Research Applications

N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide has been used in a variety of scientific research applications, including the study of ion channels and receptors in the brain. Specifically, N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide has been shown to modulate the activity of the GABA-A receptor, which is a major inhibitory receptor in the brain. This modulation has been shown to affect the behavior of animals in various behavioral assays, including anxiety and depression tests. N-methyl-N-[2-(methylamino)ethyl]-4-(tetrazol-1-yl)benzamide has also been shown to modulate the activity of the TRPM8 ion channel, which is involved in the sensation of cold temperatures.